3-[4-(Propan-2-yl)phenyl]-1,2-oxazole-5-sulfonyl chloride

Specification

• Molecular Formula: C12H12ClNO3S
• Molecular Weight: 285.75 g/mol
• IUPAC Name: 3-(4-propan-2-ylphenyl)-1,2-oxazole-5-sulfonyl chloride
• Standard InChI: InChI=1S/C12H12ClNO3S/c1-8(2)9-3-5-10(6-4-9)11-7-12(17-14-11)18(13,15)16/h3-8H,1-2H3
• Standard InChI Key: MZGUARIVBKRCMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NOC(=C2)S(=O)(=O)Cl

Introduction

3-[4-(Propan-2-yl)phenyl]-1,2-oxazole-5-sulfonyl chloride is a chemical compound with the molecular formula C12H12ClNO3S and a molecular weight of 285.75 g/mol. This compound features a sulfonyl chloride functional group attached to an oxazole ring, which is further substituted with a propan-2-ylphenyl group. The presence of the sulfonyl chloride group makes it a reactive intermediate in various chemical reactions.

Synthesis Methods

The synthesis of 3-[4-(Propan-2-yl)phenyl]-1,2-oxazole-5-sulfonyl chloride can be achieved through several methods, typically involving the formation of the oxazole ring followed by the introduction of the sulfonyl chloride group. Detailed synthesis protocols may vary depending on the starting materials and desired yield.

Comparison with Similar Compounds

3-[4-(Propan-2-yl)phenyl]-1,2-oxazole-5-sulfonyl chloride has structural similarities to other oxazole derivatives but is unique due to its specific combination of functional groups. A comparison with similar compounds highlights its distinct chemical properties and potential biological activities.

Compound Name	CAS Number	Key Features	Uniqueness
3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl chloride	2044871-72-7	Trifluoromethyl group	Unique due to trifluoromethyl substitution
3-(4-Cyclopropylphenyl)-1,2-oxazole-5-sulfonyl chloride	2060034-84-4	Cyclopropane substituent	Unique cyclopropane ring structure
3-(4-Chloro phenyl)-1,2-oxazole-5-sulfonyl chloride	37543-50-3	Chlorine substituent	Chlorine substitution alters reactivity